Cas no 177476-75-4 (3-Methoxy-4-nitrobenzonitrile)

• Product Name: 3-Methoxy-4-nitrobenzonitrile
• CAS No: 177476-75-4
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• MDL: MFCD11977368
• CID: 105912
• PubChem ID: 10899227
• Update Time: 2025-10-28

3-Methoxy-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitrobenzonitrile
• 3-Methoxy-4-nitrobenzenecarbonitrile
• 3-METHOXY-4-NITRO-BENZONITRILE
• Benzonitrile, 3-methoxy-4-nitro-
• 3-methoxy-4-nitrobenzoinitrile
• 4-Cyano-2-methoxynitrobenzene
• 5-Cyano-2-nitroanisole
• methoxynitrobenzenecarbonitrile
• 5-Cyano-2-nitroanisole, 4-Cyano-2-methoxynitrobenzene
• 3-(Methyloxy)-4-nitrobenzonitrile
• EN300-136596
• CS-0172549
• BD-0733
• SCHEMBL224136
• AKOS005071889
• LCBUSDDLYBHQFA-UHFFFAOYSA-N
• FT-0752352
• A812263
• J-512764
• MFCD11977368
• 177476-75-4
• DTXSID80447611
• SY152636

• MDL： MFCD11977368
• Inchi： 1S/C8H6N2O3/c1-13-8-4-6(5-9)2-3-7(8)10(11)12/h2-4H,1H3
• InChI Key： LCBUSDDLYBHQFA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 178.03800
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.32
• Melting Point: 125-126°
• Boiling Point: 344.4 °C at 760 mmHg
• Flash Point: 162.1 °C
• PSA: 78.84000
• LogP: 1.99828

3-Methoxy-4-nitrobenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-Methoxy-4-nitrobenzonitrile

3-Methoxy-4-nitrobenzonitrile: A Comprehensive Overview

3-Methoxy-4-nitrobenzonitrile (CAS No. 177476-75-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 3-methoxy-4-nitrobenzonitrile, is characterized by its unique molecular structure, which includes a benzonitrile core with methoxy and nitro substituents at the 3 and 4 positions, respectively. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3-methoxy-4-nitrobenzonitrile involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and nitration processes. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and improved purity, which is critical for its use in sensitive applications such as pharmaceuticals and advanced materials. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable applications of 3-methoxy-4-nitrobenzonitrile is in the field of medicinal chemistry. Its ability to act as a versatile building block has made it a key component in the development of novel drug candidates. For instance, studies have shown that this compound can serve as a precursor for bioactive molecules with potential anti-cancer and anti-inflammatory properties. The methoxy group enhances solubility, while the nitro group contributes to biological activity through redox mechanisms.

In addition to its role in drug discovery, 3-methoxy-4-nitrobenzonitrile has found applications in materials science, particularly in the synthesis of advanced polymers and coatings. Its nitrile group can undergo polymerization under specific conditions, leading to materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for sustainable packaging solutions.

The chemical stability of 3-methoxy-4-nitrobenzonitrile is another factor that contributes to its versatility. It exhibits resistance to hydrolysis under mild conditions, making it suitable for long-term storage and use in various chemical processes. However, under harsh conditions such as high temperatures or strong acids/bases, it can undergo decomposition or rearrangement reactions. Understanding these stability characteristics is crucial for optimizing its use in different industrial settings.

From an environmental perspective, the ecological impact of 3-methoxy-4-nitrobenzonitrile has been a subject of recent studies. Research indicates that while it is not inherently hazardous under normal conditions, improper disposal or exposure to high concentrations can pose risks to aquatic life. Efforts are underway to develop eco-friendly methods for its production and waste management.

In conclusion, 3-methoxy-4-nitrobenzonitrile (CAS No. 177476-75-4) is a multifaceted compound with wide-ranging applications across various industries. Its unique chemical structure, coupled with advancements in synthetic techniques and application development, positions it as an essential material for future innovations in chemistry and materials science.